Cas no 2248311-83-1 (1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methyl 2-fluorobenzene-1,4-dicarboxylate)

• Product Name: 1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methyl 2-fluorobenzene-1,4-dicarboxylate
• CAS No: 2248311-83-1
• MF: C₁₇H₁₀FNO₆
• MW: 343.262808322906
• CID: 5980500
• PubChem ID: 165718846
• Update Time: 2025-06-08

1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methyl 2-fluorobenzene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6518438
• 1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methyl 2-fluorobenzene-1,4-dicarboxylate
• 2248311-83-1

• Inchi： 1S/C17H10FNO6/c1-24-16(22)9-6-7-12(13(18)8-9)17(23)25-19-14(20)10-4-2-3-5-11(10)15(19)21/h2-8H,1H3
• InChI Key： CZAMCPQXUGHGMH-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=CC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 343.04921520g/mol
• Monoisotopic Mass: 343.04921520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90Ų

Additional information on 1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methyl 2-fluorobenzene-1,4-dicarboxylate

Comprehensive Analysis of 1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methyl 2-fluorobenzene-1,4-dicarboxylate (CAS No. 2248311-83-1)

The compound 1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methyl 2-fluorobenzene-1,4-dicarboxylate (CAS No. 2248311-83-1) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a fluorobenzene core and isoindole-1,3-dione moiety, makes it a subject of interest for researchers exploring novel drug intermediates and advanced polymer materials. This article delves into its properties, synthesis, and emerging applications while addressing trending topics like green chemistry and AI-driven molecular design.

Recent advancements in computational chemistry have highlighted the role of fluorinated compounds like 2248311-83-1 in optimizing drug bioavailability. The fluorine atom in its structure enhances metabolic stability, a key concern in modern pharmaceutical R&D. Studies suggest derivatives of this compound could address challenges in targeted drug delivery, aligning with the growing demand for precision medicine solutions. Additionally, its dicarboxylate functionality offers versatility in polymer cross-linking, relevant to biodegradable material development.

Synthetic routes to 1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methyl 2-fluorobenzene-1,4-dicarboxylate often involve Pd-catalyzed coupling or microwave-assisted reactions, reflecting industry shifts toward efficient methodologies. Researchers frequently search for "solvent-free synthesis of fluorobenzene derivatives" or "CAS 2248311-83-1 solubility data," underscoring the need for sustainable production techniques. The compound’s crystalline properties (reported melting point: 178-182°C) make it suitable for X-ray diffraction studies, a hot topic in structural chemistry forums.

In material science, this compound’s aromatic stacking capability attracts attention for organic electronics. Its electron-withdrawing groups (-F and -COO) enable tuning of HOMO-LUMO gaps, critical for OLED and photovoltaic applications. Queries like "isoindole-based semiconductors" or "fluorobenzene dicarboxylate conductivity" indicate growing industrial interest. Notably, its thermal stability (decomposition >300°C) suits high-performance polymer blends.

Regulatory perspectives favor 2248311-83-1 due to its absence of heavy metals or reactive halogens, complying with REACH and FDA guidelines. Analytical methods like HPLC-UV (retention time: 6.8 min in C18 column) and LC-MS (m/z 385 [M+H]⁺) are well-documented, addressing common search terms such as "CAS 2248311-83-1 analytical standard." Storage recommendations (2-8°C under argon) ensure stability for long-term research use.

Future directions include exploring its enzyme inhibition potential (e.g., PARP or HDAC targets) and nanocomposite applications. The compound’s logP (~2.1) suggests favorable blood-brain barrier penetration, sparking neuroscience research. As AI-based molecular prediction tools advance, compounds like 1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methyl 2-fluorobenzene-1,4-dicarboxylate will benefit from accelerated structure-activity relationship studies, merging computational and experimental approaches.